Cas no 297182-83-3 (rac Mono(3,5,5-trimethylhexyl) Phthalate)

• Product Name: rac Mono(3,5,5-trimethylhexyl) Phthalate
• CAS No: 297182-83-3
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• CID: 915665
• Update Time: 2025-06-28

rac Mono(3,5,5-trimethylhexyl) Phthalate Chemical and Physical Properties

Names and Identifiers

• rac Mono(3,5,5-trimethylhexyl) Phthalate
• 2-{[(3,5,5-Trimethylhexyl)oxy]carbonyl}benzoic acid
• RAC MONO(3,5,5-TRIMETHYLHEXYL) PHTHALATE,OFF-WHITE WAXY SOLID

• Inchi： 1S/C17H24O4/c1-12(11-17(2,3)4)9-10-21-16(20)14-8-6-5-7-13(14)15(18)19/h5-8,12H,9-11H2,1-4H3,(H,18,19)
• InChI Key： RJFYLVAMNLWRKY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)CCC(C)CC(C)(C)C

Computed Properties

• Exact Mass: 292.16700

Experimental Properties

• Melting Point: 43-45°C
• PSA: 63.60000
• LogP: 4.00400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on rac Mono(3,5,5-trimethylhexyl) Phthalate

rac Mono(3,5,5-trimethylhexyl) Phthalate: A Comprehensive Overview

In the realm of chemical compounds, rac Mono(3,5,5-trimethylhexyl) Phthalate (CAS No. 297182-83-3) stands out as a significant entity in various industrial and scientific applications. This compound, often abbreviated as MTHP, is a phthalate ester derivative with unique structural and functional properties. Its name reflects its composition: the "mono" indicates that one hydroxyl group of phthalic acid is esterified with a specific alcohol, namely 3,5,5-trimethylhexanol. The "rac" prefix signifies that the compound exists as a racemic mixture, meaning it contains equal amounts of both enantiomers of the chiral center present in the molecule.

The structural formula of rac Mono(3,5,5-trimethylhexyl) Phthalate reveals a complex arrangement of carbon chains and functional groups. The phthalate moiety consists of two benzene rings connected by two oxygen atoms in a cyclic structure. The esterification process introduces a long alkyl chain derived from 3,5,5-trimethylhexanol, which significantly influences the compound's physical and chemical properties. This structure not only enhances the compound's solubility in organic solvents but also contributes to its thermal stability and resistance to hydrolysis under certain conditions.

Recent studies have highlighted the importance of understanding the synthesis and characterization of rac Mono(3,5,5-trimethylhexyl) Phthalate. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its molecular structure and confirm its purity. These findings are crucial for ensuring consistent quality in industrial production and application.

The synthesis of MTHP typically involves a two-step process: first, the preparation of phthalic anhydride from phthalic acid; second, the esterification reaction with 3,5,5-trimethylhexanol in the presence of an acid catalyst. This method ensures high yield and purity of the final product. Innovations in catalytic systems have further optimized this process, reducing reaction time and minimizing byproduct formation.

In terms of applications, rac Mono(3,5,5-trimethylhexyl) Phthalate finds extensive use in polymer manufacturing as a plasticizer. Its ability to enhance flexibility and durability in polyvinyl chloride (PVC) makes it indispensable in industries such as construction materials and automotive components. Additionally, it serves as an intermediate in pharmaceuticals and agrochemicals due to its compatibility with various chemical reactions.

The environmental impact of MTHP has also garnered attention in recent years. Studies have demonstrated that under specific conditions, this compound undergoes biodegradation through microbial action. However, its persistence in certain environments remains a concern for ecological health. Regulatory bodies are increasingly emphasizing the need for sustainable practices to mitigate potential risks associated with its use.

In conclusion, rac Mono(3,5,5-trimethylhexyl) Phthalate (CAS No. 297182-83-3) is a versatile compound with wide-ranging applications across multiple industries. Its unique structural properties and functional versatility make it a valuable asset in modern chemistry. As research continues to uncover new insights into its synthesis methods and environmental behavior,
this compound will undoubtedly play an even more pivotal role in shaping future technological advancements.